2-Ethylmorpholine
Overview
Description
Synthesis Analysis
A thermochemical study of N-methylmorpholine and N-ethylmorpholine compounds was performed to evaluate and understand the energetic effects inherent to the replacement of the hydrogen of the amino group by an alkyl group in the morpholine scaffold . The synthesis of morpholines and their carbonyl-containing analogs from 1,2-amino alcohols, aziridines, epoxides, and related compounds has been described .Molecular Structure Analysis
The molecular formula of 2-Ethylmorpholine is C6H13NO . The InChI code is 1S/C6H13NO/c1-2-6-5-7-3-4-8-6/h6-7H,2-5H2,1H3 and the InChI key is RGNFMQJLAOONTP-UHFFFAOYSA-N .Chemical Reactions Analysis
The morpholine moiety of these molecules has relevant structural characteristics, essentially with the type of hybridization (sp3) of the ring carbons and the inherent flexibility to the molecule, which enables the flipping between the conformers . Most of the chemical reactions of morpholine involve the amine functional group, due to the common chemical inertness of the ethers .Physical And Chemical Properties Analysis
2-Ethylmorpholine is a liquid at room temperature . It has a molecular weight of 115.18 .Scientific Research Applications
Energetic Effects in Chemical Structures
A study conducted by Freitas et al. (2017) focused on the energetic effects of alkyl groups, specifically methyl and ethyl, on the nitrogen of the morpholine structure. This research, through thermochemical studies, examined how substituting the hydrogen of the amino group with an alkyl group in the morpholine scaffold affects its energy characteristics.
Intramolecular and Intermolecular Effects
Tafazzoli et al. (1994) explored the intramolecular and intermolecular effects on the ring inversion rate constants of N-ethylmorpholine in different phases, including gas and solution phases. This study provided insights into the behavior of N-ethylmorpholine under various conditions (Tafazzoli et al., 1994).
Gas Absorption Properties
Zhao et al. (2018) investigated the absorption and spectral properties of H2S in carboxylate protic ionic liquids containing N-ethylmorpholine. This study provided valuable insights into the potential applications of N-ethylmorpholine in gas separation processes (Zhao et al., 2018).
Biochemical Applications
Belicchi-Ferrari et al. (2010) reported on the synthesis and characterization of ethylmorpholine substituted citronellal thiosemicarbazone metal complexes. The study investigated the biological activity of these compounds, indicating potential applications in biochemistry and pharmaceutical research (Belicchi-Ferrari et al., 2010).
Synthetic Chemistry Applications
In synthetic chemistry, Zhu et al. (2003) conducted a study on the phosphine-catalyzed [4 + 2] annulation for the synthesis of functionalized tetrahydropyridines, indicating potential applications of ethylmorpholine in complex chemical syntheses (Zhu et al., 2003).
Safety And Hazards
2-Ethylmorpholine is flammable and can cause severe skin burns and eye damage . It is harmful if swallowed or inhaled . It is recommended to use only outdoors or in a well-ventilated area, and to wear protective gloves, protective clothing, eye protection, and face protection when handling this chemical .
properties
IUPAC Name |
2-ethylmorpholine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c1-2-6-5-7-3-4-8-6/h6-7H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGNFMQJLAOONTP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CNCCO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10565675 | |
Record name | 2-Ethylmorpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10565675 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethylmorpholine | |
CAS RN |
52769-10-5 | |
Record name | 2-Ethylmorpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10565675 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-ethylmorpholine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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